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Compound of Interest

Compound Name: Hpatt

cat. No.: B138807

Based on current scientific publications, "Hpatt" can refer to one of the following:

M.Hpall Methylase: An enzyme in the field of molecular biology, M.Hpall is a DNA
methyltransferase that specifically recognizes the sequence CCGG and methylates the
internal cytosine residue.[1] Its mechanism of action involves the transfer of a methyl group
from S-adenosyl methionine (SAM) to the C5 position of the cytosine base.

4-amino-5-heptyl-1,2,4-triazole-3-thione (HpATT): This is a chemical compound that has
been investigated for its chemical reactivity and potential application as a corrosion inhibitor,
particularly for copper and its alloys.[2][3][4] Its mechanism is thought to involve
chemisorption onto the metal surface through its sulfur and nitrogen atoms, forming a
protective layer.

Human Pattern (hPatt): In the context of genomics and developmental biology, "hPatt" has
been used as an abbreviation for "human pattern” to describe specific gene expression
profiles observed during the development of the human retina.[5] The "mechanism” here
would refer to the complex regulatory networks and signaling pathways that establish these
expression patterns.

High-Performance ATP Analog (Hpatt): This term has been used to describe high-affinity
analogs of ATP (adenosine triphosphate). These molecules are designed to be potent
ligands for ATP-binding proteins, allowing for more detailed study of their function, such as
the gating mechanisms of ion channels.[6]
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Given the diverse nature of these entities, a detailed technical guide on the "mechanism of
action of Hpatt" cannot be accurately generated without further specification. The cellular
targets, signaling pathways, experimental protocols, and relevant quantitative data are entirely
different for a DNA methylase, a corrosion inhibitor, a gene expression pattern, and a
nucleotide analog.

To proceed with your request, please specify which "Hpatt" you are interested in. For example,
you could clarify by providing:

e The full name of the compound or protein.

» The scientific field or context (e.g., molecular biology, materials science, developmental
biology).

e A publication or reference where you encountered the term.

Upon receiving this clarification, a comprehensive and accurate technical guide will be
generated, adhering to all the specified requirements for data presentation, experimental
protocols, and visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Potential Interpretations of "Hpatt"]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138807#mechanism-of-action-of-hpatt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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